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Compound of Interest

Compound Name: Genevant CL1 monohydrochloride
Cat. No.: B15597943
Get Quote
\ J

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physicochemical properties of
Genevant CL1 monohydrochloride, a critical component in the formulation of lipid
nanoparticles (LNPs) for mRNA-based therapeutics and vaccines. A key parameter governing
the efficacy of such delivery systems is the apparent pKa of the ionizable lipid, which dictates
the encapsulation and subsequent release of the mRNA payload.

Physicochemical Data of Genevant CL1
Monohydrochloride

Genevant CL1 monohydrochloride is an ionizable lipid essential for the effective delivery of
MRNA.[1][2] Its defining characteristic is its apparent pKa value, which is crucial for the pH-
responsive behavior of the lipid nanoparticle formulations.
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Parameter Value Reference

Pentanoic acid, 5-
(dimethylamino)-, (62)-1,2-di-

Chemical Name [3]
(42)-4-decen-1-yl-6-dodecen-
1-yl ester
Synonyms Genevant CL1, Lipid 10 [2][3]
Molecular Formula C39H73N0O2 [41[5]
Molecular Weight 588.00 g/mol [4115]
CAS Number 1450888-71-7 [4][5]
Apparent pKa 6.3 [1][2][6]

The Critical Role of pKa in mRNA Delivery

The apparent pKa of an ionizable lipid within a lipid nanopatrticle is a pivotal factor for
successful mMRNA delivery. An optimal pKa value, typically in the range of 6 to 7, allows for
efficient encapsulation of negatively charged mRNA at a low pH during formulation.[7] Upon
administration and circulation in the physiological environment (pH ~7.4), the lipid remains
largely neutral, minimizing non-specific interactions and potential toxicity.

Following endocytosis into the target cell, the LNP is trafficked into the endosome, where the
pH progressively decreases. As the endosomal pH drops below the pKa of the ionizable lipid,
the lipid becomes protonated (cationic). This charge reversal is thought to destabilize the
endosomal membrane, facilitating the release of the mRNA payload into the cytoplasm where it
can be translated into the therapeutic protein.

Experimental Determination of Apparent pKa

The apparent pKa of ionizable lipids within an LNP formulation is most commonly determined
using a fluorescence-based assay with the probe 2-(p-toluidino)-6-naphthalenesulfonic acid
(TNS). TNS exhibits low fluorescence in aqueous environments but becomes highly fluorescent
when it partitions into the hydrophobic core of the LNP, a process driven by electrostatic
interactions with the protonated, cationic form of the ionizable lipid at low pH.
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Experimental Protocol: TNS Fluorescence Assay

The following protocol outlines a general method for determining the apparent pKa of an LNP
formulation containing an ionizable lipid like Genevant CL1.

Materials:

Lipid nanoparticle (LNP) suspension containing Genevant CL1.

A series of buffers with varying pH values (e.qg., citrate, phosphate, and borate buffers)
covering a range from approximately pH 3 to 9.

2-(p-toluidino)-6-naphthalenesulfonic acid (TNS) stock solution.

Fluorometer.

96-well microplate (black, for fluorescence measurements).
Procedure:

o Preparation of Buffers: Prepare a range of buffers with precise pH values. It is common to
use citrate buffer for the acidic range (pH 3-6), phosphate buffer for the near-neutral range
(pH 6-8), and borate or Tris buffer for the alkaline range (pH 8-9).[8][9]

o Sample Preparation: In a 96-well plate, aliquot the LNP suspension into wells containing the
different pH buffers.

e TNS Addition: Add the TNS stock solution to each well to a final concentration that is
optimized for the assay (e.g., 1-10 uM).

 Incubation: Incubate the plate at a controlled temperature (e.g., 25°C or 37°C) for a sufficient
time to allow for equilibration.

o Fluorescence Measurement: Measure the fluorescence intensity in each well using a
fluorometer. The excitation and emission wavelengths for TNS are typically around 321 nm
and 447 nm, respectively.[9]

o Data Analysis:
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o Plot the fluorescence intensity as a function of pH.
o The resulting data should form a sigmoidal curve.

o Normalize the fluorescence data, setting the maximum fluorescence to 100% and the
minimum to 0%.

o The apparent pKa is the pH value at which 50% of the maximum fluorescence is
observed.[8][9] This can be determined by fitting the data to a sigmoidal dose-response
curve.

Below is a diagram illustrating the workflow for the experimental determination of the apparent
pKa of an LNP formulation.
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Caption: Workflow for the determination of the apparent pKa of lipid nanoparticles using the
TNS fluorescence assay.
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While specific signaling pathways directly triggered by Genevant CL1 itself are not the primary
focus of its function, its role is integral to the broader pathway of mRNA delivery and
subsequent protein expression. The logical flow of this process is depicted below.
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Caption: Generalized pathway of mRNA delivery by a Genevant CL1-containing lipid
nanoparticle.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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